Cas no 1226436-94-7 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide
• CAS No: 1226436-94-7
• MF: C₂₅H₂₆N₄O₂S
• MW: 446.564544200897
• CID: 5393511
• Update Time: 2025-06-22

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-6-ethoxy-4-quinolinyl)-N-[3-(methylthio)phenyl]-4-piperidinecarboxamide
• 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide

• Inchi： 1S/C25H26N4O2S/c1-3-31-20-7-8-23-22(14-20)24(18(15-26)16-27-23)29-11-9-17(10-12-29)25(30)28-19-5-4-6-21(13-19)32-2/h4-8,13-14,16-17H,3,9-12H2,1-2H3,(H,28,30)
• InChI Key： ZTUZBBKNCPXPBR-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC=CC(SC)=C2)=O)CC1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 715.4±60.0 °C(Predicted)
• pka: 14.13±0.70(Predicted)

Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide (CAS No. 1226436-94-7): A Comprehensive Overview

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide (CAS No. 1226436-94-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

The molecular structure of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide is particularly noteworthy. It consists of a quinoline core with a cyano group and an ethoxy substituent at specific positions, coupled with a piperidine ring and a sulfanyl-containing phenyl group. This intricate arrangement contributes to its unique chemical properties and potential biological activities. The quinoline scaffold is well-known for its diverse pharmacological effects, including antimalarial, anticancer, and anti-inflammatory properties.

The synthesis of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of 4-chloroquinoline with an appropriate amine followed by subsequent functional group modifications to introduce the cyano and ethoxy groups. The final step often involves coupling with a sulfanyl-containing phenyl derivative to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties, suggesting potential applications in the treatment of inflammatory diseases.

One of the most significant areas of research involving 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide is its role as a lead compound in drug discovery. Its unique structure and biological profile make it an attractive candidate for further optimization and development into therapeutic agents. Recent studies have focused on modifying the structure to enhance its potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of several analogs with improved therapeutic potential.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide is still in the early stages of development, preliminary data from preclinical studies have been encouraging. Researchers are currently working on advancing this compound through various phases of clinical trials to assess its potential as a treatment for specific diseases. The results from these trials will provide valuable insights into its therapeutic utility and safety profile.

Beyond its therapeutic applications, 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide has also been studied for its use as a tool compound in academic research. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating disease mechanisms and validating new therapeutic targets. This dual role as both a potential drug candidate and a research tool underscores its importance in the field of medicinal chemistry.

In conclusion, 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-[3-(methylsulfanyl)phenyl]piperidine-4-carboxamide (CAS No. 1226436-94-7) is a promising compound with a rich structural profile and diverse biological activities. Ongoing research continues to uncover new insights into its properties and potential applications, making it an exciting area of focus for both academic researchers and pharmaceutical developers. As more data becomes available from clinical trials and further optimization efforts, this compound may well become a valuable addition to the arsenal of therapeutic agents available for treating various diseases.